Cas no 1133430-66-6 (1-Ethyl-5-nitro-1H-indazol-3-amine)

• Product Name: 1-Ethyl-5-nitro-1H-indazol-3-amine
• CAS No: 1133430-66-6
• MF: C₉H₁₀N₄O₂
• MW: 206.20130109787
• CID: 1093540
• PubChem ID: 57621351
• Update Time: 2025-04-20

1-Ethyl-5-nitro-1H-indazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 1-Ethyl-5-nitro-1H-indazol-3-amine
• 1-ethyl-5-nitroindazol-3-amine
• SCHEMBL3652448
• 1-ethyl-5-nitro-1H-indazol-3-ylamine
• 1133430-66-6
• DBLKKBJPMKUTHF-UHFFFAOYSA-N

• Inchi： 1S/C9H10N4O2/c1-2-12-8-4-3-6(13(14)15)5-7(8)9(10)11-12/h3-5H,2H2,1H3,(H2,10,11)
• InChI Key： DBLKKBJPMKUTHF-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CC2=C(C=1)C(N)=NN2CC)=O

Computed Properties

• Exact Mass: 206.08037557g/mol
• Monoisotopic Mass: 206.08037557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 89.7Ų